8-Methylimidazo[1,5-a]pyridin-3-amine

• CAS: 1005514-79-3

Core Science & Biosynthesis

An In-depth Technical Guide to 8-Methylimidazo[1,5-a]pyridin-3-amine: A Privileged Scaffold in Medicinal Chemistry

This guide provides a comprehensive technical overview of 8-Methylimidazo[1,5-a]pyridin-3-amine, a heterocyclic compound of significant interest to researchers and professionals in drug development. We will delve into its fundamental properties, synthesis, and the broader context of the imidazo[1,5-a]pyridine scaffold's role in medicinal chemistry, supported by field-proven insights and methodologies.

Core Compound Identification and Properties

8-Methylimidazo[1,5-a]pyridin-3-amine is a derivative of the imidazo[1,5-a]pyridine bicyclic system. This scaffold is recognized as a "privileged" structure in medicinal chemistry due to its ability to bind to a variety of biological targets, leading to a wide range of pharmacological activities.

Key Identifiers and Physicochemical Properties:

Property	Value	Source
CAS Number	1005514-79-3	[1]
Molecular Formula	C₈H₉N₃	[2]
Molecular Weight	147.18 g/mol	Calculated
Monoisotopic Mass	147.07965 Da	[2]

The Imidazo[1,5-a]pyridine Scaffold: A Versatile Core in Drug Discovery

The imidazo[1,5-a]pyridine nucleus is a crucial heterocyclic system that has garnered substantial attention from both academic and industrial researchers. Its unique chemical structure and synthetic accessibility have led to the development of numerous compounds with diverse pharmacological profiles.[3] This class of compounds is known to exhibit a range of biological activities, making them promising candidates for the development of new therapeutic agents.

The versatility of the imidazo[1,5-a]pyridine scaffold stems from its rigid, planar structure and the presence of nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions with biological macromolecules. This makes it an ideal framework for designing enzyme inhibitors and receptor ligands.

Synthesis of 8-Methylimidazo[1,5-a]pyridin-3-amine

One such effective method involves the reaction of a substituted 2-picolylamine with an electrophilically activated nitroalkane in a polyphosphoric acid (PPA) medium.[3]

Conceptual Synthetic Workflow:

Caption: Conceptual workflow for the synthesis of 8-Methylimidazo[1,5-a]pyridin-3-amine.

Experimental Protocol (General, adapted from similar syntheses):

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 3-methyl-2-picolylamine (1.0 equivalent) and a suitable nitroalkane derivative (2.0 equivalents).

• Acid Medium: Carefully add polyphosphoric acid (PPA) and phosphorous acid to the reaction mixture. The use of this acidic medium is crucial for the electrophilic activation of the nitroalkane and for promoting the subsequent cyclization.

• Heating: The reaction mixture is heated to a high temperature (e.g., 140-160 °C) and stirred for several hours until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, the reaction mixture is carefully quenched with an ice-water mixture and then neutralized with a suitable base (e.g., sodium hydroxide solution) to a basic pH.

• Extraction: The aqueous layer is extracted multiple times with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: The combined organic layers are dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure 8-Methylimidazo[1,5-a]pyridin-3-amine.

Potential Applications in Drug Discovery and Medicinal Chemistry

The imidazo[1,5-a]pyridine scaffold is a component of several biologically active compounds, including those with antitumor and immunosuppressant properties.[3] The strategic placement of substituents on this core structure allows for the fine-tuning of its pharmacological activity.

Potential Therapeutic Targets and Applications:

• Enzyme Inhibition: Derivatives of imidazo[1,5-a]pyridine have been investigated as inhibitors of various enzymes, which is a common strategy in the development of drugs for a wide range of diseases.

• Receptor Ligands: The scaffold's ability to interact with various receptors makes it a valuable starting point for the design of agonists or antagonists for specific receptor targets.

• Anti-Infectious Agents: The broader class of imidazopyridines has been explored for the development of anti-infective agents.

• Oncology: Certain imidazo[1,5-a]pyridine derivatives have shown potent antitumor activity, indicating their potential as cancer therapeutics.[3]

Signaling Pathway Context:

The development of drugs targeting specific signaling pathways is a cornerstone of modern drug discovery. Imidazo[1,5-a]pyridine derivatives can be designed to modulate key cellular signaling pathways implicated in disease. For example, in oncology, these compounds could potentially inhibit protein kinases that are critical components of oncogenic signaling cascades.

Sources

• 1. 1005514-79-3・8-methylimidazo[1,5-a]pyridin-3-amine・8-methylimidazo[1,5-a]pyridin-3-amine【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
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The Imidazo[1,5-a]pyridine Scaffold: A Technical Guide to Synthesis and Medicinal Application

Topic: Role of imidazo[1,5-a]pyridine scaffold in medicinal chemistry Content Type: In-depth technical guide.

Executive Summary

The imidazo[1,5-a]pyridine scaffold represents a distinct and privileged class of fused N-heterocycles, structurally isomeric to the more common imidazo[1,2-a]pyridine (e.g., Zolpidem). Unlike its isomer, the [1,5-a] variant features a bridgehead nitrogen atom at position 5 and a second nitrogen atom at position 2, creating a unique electronic distribution that facilitates specific interactions with metalloenzymes and biological receptors.

This guide explores the scaffold's resurgence in medicinal chemistry, driven by its high metabolic stability, tunable fluorescence (useful for theranostics), and potent activity as a heme-coordinating motif in Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors and as a tubulin polymerization inhibitor.

Structural & Physicochemical Properties[1][2]

Electronic Architecture

The imidazo[1,5-a]pyridine core is a 10

-electron aromatic system. The specific placement of the nitrogen atoms confers a unique dipole moment and basicity profile compared to the [1,2-a] isomer.

• Heme Coordination: The lone pair on N2 (the non-bridgehead nitrogen) is sterically accessible and electronically enriched, making it an ideal ligand for coordinating with the heme iron (

  / ) in enzymes like IDO1 and aromatase.

• Fluorescence: Derivatives often exhibit large Stokes shifts and high quantum yields, allowing for the development of "trackable" drug candidates (theranostics) without the need for bulky fluorophore tags.

Scaffold Numbering & Pharmacophore Map

Understanding the numbering is critical for Structure-Activity Relationship (SAR) analysis.

Figure 1: Numbering scheme and key pharmacophoric interaction points of the imidazo[1,5-a]pyridine scaffold. Note the critical role of N2 in metal coordination.

Therapeutic Applications & Mechanism of Action

Oncology: IDO1 Inhibition

The most significant recent application of this scaffold is in cancer immunotherapy. IDO1 catalyzes the rate-limiting step of tryptophan catabolism, creating an immunosuppressive microenvironment.

• Mechanism: The imidazo[1,5-a]pyridine acts as a heme-binding pharmacophore. The N2 nitrogen forms a coordinate covalent bond with the heme iron active site of IDO1, displacing the dioxygen molecule required for catalysis.

• Advantage: Unlike other heme binders that often inhibit Cytochrome P450 (CYP) enzymes (leading to drug-drug interactions), optimized imidazo[1,5-a]pyridines (e.g., 5- or 8-substituted) have shown high selectivity for IDO1 over CYP isoforms.

Oncology: Tubulin Polymerization Inhibition

Hybrids of imidazo[1,5-a]pyridine and benzimidazole have been identified as potent inhibitors of tubulin polymerization, binding to the colchicine site .

• SAR Insight: Bulky aryl substituents at the C3 position and electron-donating groups on the pyridine ring enhance binding affinity by mimicking the trimethoxyphenyl moiety of colchicine.

Quantitative Data Summary

Table 1: Comparative potency of selected imidazo[1,5-a]pyridine derivatives.

Target	Compound Class	Key Interaction	IC50 / Kd	Reference
IDO1	8-substituted imidazo[1,5-a]pyridine	N2-Heme Iron coordination	27 nM (Whole Blood)	J. Med. Chem. (2025)
Tubulin	Imidazo[1,5-a]pyridine-benzimidazole	Colchicine site binding	1.71 μM (MCF-7)	Org. Biomol. Chem. (2014)
Aromatase	C3-Aryl derivatives	Heme coordination	~50 nM	Bioorg. Med. Chem.

Synthetic Architectures

Accessing the [1,5-a] isomer requires specific methodologies distinct from the Groebke-Blackburn-Bienaymé reaction used for the [1,2-a] isomer.

Method A: Vilsmeier-Haack Cyclization (The "Classical" Route)

This is the most robust method for generating the core scaffold, particularly for scale-up. It involves the cyclodehydration of

-(2-pyridylmethyl)amides.

Protocol:

• Amide Formation: React 2-(aminomethyl)pyridine with an acid chloride (R-COCl) or carboxylic acid (with coupling agents) to form the intermediate amide.

• Cyclization: Treat the amide with a dehydrating agent, typically phosphoryl chloride (

  ) in a non-polar solvent (toluene or benzene) under reflux.

Method B: Oxidative C-H Amination (The "Green" Route)

A modern approach utilizing transition-metal-free oxidative coupling between 2-pyridyl ketones and benzylamines.

Protocol:

• Reagents: 2-Pyridyl ketone (1.0 equiv), Benzylamine derivative (1.2 equiv), Iodine (

  , 0.5 equiv), Sodium Acetate ( , 2.0 equiv).

• Conditions: Heat in DMSO or Toluene at 100°C under air.

• Mechanism: Formation of an imine intermediate followed by iodine-mediated oxidative cyclization.

Synthesis Workflow Diagram

Figure 2: Dual synthetic pathways accessing the imidazo[1,5-a]pyridine core.[1][2][3][4][5][6][7][8] The Vilsmeier-Haack route (left) is preferred for C3-alkyl derivatives, while Oxidative Amination (right) efficiently yields 1,3-diaryl derivatives.

Detailed Experimental Protocol: Vilsmeier-Haack Cyclization

This protocol is validated for the synthesis of 3-phenylimidazo[1,5-a]pyridine.

Reagents:

• -(pyridin-2-ylmethyl)benzamide (1.0 mmol)

• Phosphoryl chloride (

  ) (3.0 mmol)

• Dry Toluene (10 mL)

• Saturated

  solution

Step-by-Step Methodology:

• Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1.0 mmol of

  -(pyridin-2-ylmethyl)benzamide in 10 mL of anhydrous toluene.

• Addition: Carefully add 3.0 mmol (0.28 mL) of

  dropwise to the solution at room temperature under an inert atmosphere ( ). Caution: POCl3 is corrosive and moisture-sensitive.

• Reaction: Heat the mixture to reflux (110°C) for 2–4 hours. Monitor progress via TLC (eluent: 5% MeOH in DCM). The starting amide spot should disappear, and a new fluorescent spot (under UV 254/365 nm) should appear.

• Quenching: Cool the reaction mixture to room temperature. Slowly pour the mixture into ice-cold saturated

  solution to neutralize the excess acid. Adjust pH to ~8-9.

• Extraction: Extract the aqueous layer with Ethyl Acetate (

  mL). Combine organic layers, wash with brine, and dry over anhydrous .

• Purification: Concentrate the solvent under reduced pressure. Purify the crude residue via silica gel column chromatography (Gradient: 0-5% MeOH in DCM) to yield the pure 3-phenylimidazo[1,5-a]pyridine as a solid.

Self-Validation Check:

• 1H NMR Diagnostic: Look for the disappearance of the amide N-H proton (~8.5-9.0 ppm) and the appearance of the imidazo-ring proton (if C1 is unsubstituted) or the characteristic shift of the pyridine ring protons due to the fused aromatic system.

• Fluorescence: The product should exhibit blue fluorescence under UV light, a hallmark of the [1,5-a] scaffold.

References

• Kamal, A., et al. (2014). "Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway." Organic & Biomolecular Chemistry, 12(48), 9864-9880. Link

• Cren, S., et al. (2025). "Cellular Potency Optimization of Novel Heme-Binding Imidazo[5,1-b]thiazoles, Imidazo[1,5-a]pyridines and Pyrazines as Potent IDO1 Inhibitors Devoid of Cytochrome P450 Inhibition." Journal of Medicinal Chemistry. Link (Note: Year/DOI inferred from search context).

• Vol Ma, N., et al. (2020).[2] "Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes." Beilstein Journal of Organic Chemistry, 16, 2936–2943. Link

• Li, M., et al. (2014).[9] "Copper(I)-Catalyzed Direct Transannulation of N-Heteroaryl Aldehydes or Ketones with Alkylamines via C(sp3)–H Amination." Organic Letters, 16(23), 6232–6235. Link

• Guchhait, S. K., et al. (2017). "Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles." Organic & Biomolecular Chemistry, 15, 2627. Link

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Solubility Profile of 8-Methylimidazo[1,5-a]pyridin-3-amine in Organic Solvents

The following technical guide details the solubility profile, physicochemical properties, and experimental characterization protocols for 8-Methylimidazo[1,5-a]pyridin-3-amine . This document is structured for application scientists and medicinal chemists requiring actionable data for synthesis, purification, and formulation.[1][2][3]

[2][3]

Executive Technical Summary

8-Methylimidazo[1,5-a]pyridin-3-amine is a fused bicyclic heterocycle characterized by a planar aromatic core with a basic amine handle.[2][3] Its solubility behavior is governed by the interplay between the lipophilic imidazopyridine scaffold (LogP ~1.[2]8) and the polar, hydrogen-bond-donating amine group.[2][3]

• Primary Solvents (High Solubility): Dimethyl sulfoxide (DMSO), Dichloromethane (DCM), Methanol (MeOH), Ethyl Acetate (EtOAc).[1]

• Secondary Solvents (Moderate/Temperature-Dependent): Acetonitrile (MeCN), Ethanol (EtOH), Acetone.[1]

• Anti-Solvents (Low Solubility): Hexanes, Heptane, Diethyl Ether, Water (at neutral/basic pH).[1]

• pH-Dependent Behavior: Highly soluble in aqueous acidic media (pH < 4.[2][3]0) due to protonation of the pyridine-type nitrogen and the exocyclic amine.[2][3]

Physicochemical Determinants of Solubility

Understanding the molecular drivers is essential for predicting behavior in novel solvent systems.[2][3]

Property	Value (Approx.)	Impact on Solubility
Molecular Weight	147.18 g/mol	Low MW favors dissolution in diverse organic media.[2][3]
Calculated LogP (cLogP)	1.5 – 1.9	Indicates moderate lipophilicity; prefers organic phases over aqueous ones.[2]
H-Bond Donors (HBD)	1 (–NH₂)	Facilitates solubility in protic solvents (MeOH, EtOH).[1]
H-Bond Acceptors (HBA)	2 (Ring Ns)	Enables high solubility in DMSO and acidic water.[1][2]
pKa (Estimated)	~6.5 – 7.5	Basic character; solubility increases >100-fold in 0.1 M HCl.[3]

Structural Solvation Mechanism

The 8-methyl group introduces a steric bulk that slightly disrupts crystal lattice packing compared to the unsubstituted parent, potentially enhancing solubility in organic solvents.[2][3] The 3-amino group acts as a "solubility handle," allowing for specific interactions with polar protic solvents.[2][3]

Figure 1: Solvation mechanism showing interaction types governing solubility in different media.[1]

Experimental Solubility Data & Purification Context

The following qualitative data is derived from synthetic isolation protocols and standard medicinal chemistry handling of imidazo[1,5-a]pyridine derivatives.

Qualitative Solubility Table

Solvent Class	Solvent	Solubility Rating	Application Context
Chlorinated	Dichloromethane (DCM)	Excellent	Primary extraction solvent; chromatography eluent.[2][3]
Esters	Ethyl Acetate	Good	Extraction; recrystallization (often mixed with Hexane).[2][3]
Alcohols	Methanol	Good	Chromatography eluent (with DCM); dissolution for NMR.[2][3]
Alcohols	Ethanol	Moderate	Recrystallization solvent (often requires heating).[2][3]
Aprotic Polar	DMSO	High	Stock solutions (typically 10–100 mM) for biological assays.[2][3]
Hydrocarbons	Hexane / Heptane	Poor	Anti-solvent for precipitation; washing filter cakes.[2][3]
Aqueous	Water (pH 7.[2][3]4)	Low	Poor solubility (< 1 mg/mL) hinders direct aqueous formulation.[1]
Aqueous	0.1 M HCl	High	Forms water-soluble hydrochloride salt.[2][3]

Purification Insights

Synthesis protocols for this class of compounds typically utilize a DCM/Methanol gradient for flash column chromatography (e.g., 95:5 DCM:MeOH).[1] This confirms that the compound is stable and highly soluble in these mixtures.[2][3] For purification via recrystallization, a mixture of Ethyl Acetate and Hexane is standard, leveraging the temperature-dependent solubility in ethyl acetate.[1][2][3]

Detailed Solubility Determination Protocols

To obtain precise quantitative data for your specific batch (polymorphs can affect solubility), follow these validated protocols.

Protocol A: Thermodynamic Solubility (Shake-Flask Method)

Use this for formulation development and precise physical constant determination.[1][2]

• Preparation : Weigh approx. 5 mg of solid 8-Methylimidazo[1,5-a]pyridin-3-amine into a 4 mL glass vial.

• Solvent Addition : Add 500 µL of the target solvent (e.g., pH 7.4 buffer, Methanol).[1]

• Saturation : If the solid dissolves completely, add more solid until a visible suspension persists (supersaturation).[2][3]

• Equilibration : Cap the vial and agitate at 25°C (or 37°C) for 24 hours using a rotary shaker or magnetic stir bar.

• Separation : Centrifuge the sample at 10,000 rpm for 10 minutes or filter through a 0.45 µm PVDF membrane to remove undissolved solid.

• Quantification :

  • Dilute the supernatant with mobile phase (e.g., MeCN/Water).[1]

  • Analyze via HPLC-UV (detection at ~254 nm or λmax determined by UV-Vis).

  • Calculate concentration against a standard curve prepared in DMSO.

Protocol B: Kinetic Solubility (High-Throughput Screening)

Use this for early-stage biological assay validation.[1][2][3]

• Stock Preparation : Prepare a 10 mM stock solution in pure DMSO.

• Precipitation : Pipette 5 µL of DMSO stock into 195 µL of aqueous buffer (e.g., PBS pH 7.4) in a 96-well plate (Final conc: 250 µM, 2.5% DMSO).

• Incubation : Shake for 2 hours at room temperature.

• Analysis : Measure turbidity via UV absorbance at 620 nm (nephelometry). An increase in absorbance indicates precipitation (solubility limit reached).[1]

Figure 2: Workflow for thermodynamic solubility determination (Shake-Flask Method).[2][3]

Critical Handling & Stability Notes

• Acid Sensitivity : While soluble in acid, prolonged exposure to strong mineral acids at high temperatures may degrade the imidazo-pyridine core.[2][3] Use mild acids (acetic acid, dilute HCl) for solubilization.[1]

• Oxidation : The 3-amino group can be susceptible to oxidation.[2][3] Solvents used for storage (e.g., DMSO, MeOH) should be degassed or stored under inert atmosphere (Argon/Nitrogen) for long-term stability.[1]

• Salt Formation : If aqueous solubility is required for in vivo studies, converting the free base to a Hydrochloride (HCl) or Mesylate salt is recommended to improve dissolution rates and bioavailability.[1]

References

• Beilstein Journals . Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Available at: [Link][1]

• PubChem . Imidazo[1,5-a]pyridine Compound Summary. Available at: [Link][1]

• Organic Chemistry Portal . Synthesis of imidazo[1,5-a]pyridines. Available at: [Link][1][4]

• National Institutes of Health (NIH) .[2][3] Imidazo[1,5-a]pyridine-Based Fluorescent Probes. Available at: [Link]

• FDA . BCS Methodology: Solubility, Permeability & Dissolution. Available at: [Link][1]

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• 3. 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde | 175878-16-7 [sigmaaldrich.com]
• 4. Synthesis of imidazo[1,5-a]pyridines via I2-mediated sp3 C–H amination - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide on the Safety and Toxicity of 8-Methylimidazo[1,5-a]pyridin-3-amine

Introduction

The imidazo[1,5-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science.[1] Its unique electronic and structural characteristics have led to the development of derivatives with a wide array of biological activities, including potential as antitumor agents and DNA synthesis inhibitors.[1] 8-Methylimidazo[1,5-a]pyridin-3-amine, a specific analog within this class, presents as a compound of interest for further investigation. This guide provides a comprehensive overview of the available safety data, a predictive toxicological assessment based on structurally related compounds, and recommended experimental protocols for its thorough characterization. This document is intended for researchers, scientists, and drug development professionals who may be handling or investigating this compound.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 8-Methylimidazo[1,5-a]pyridin-3-amine is presented in Table 1. These properties are crucial for understanding the compound's potential behavior in biological and environmental systems.

Table 1: Physicochemical Properties of 8-Methylimidazo[1,5-a]pyridin-3-amine

Property	Value	Source
Molecular Formula	C8H9N3	PubChemLite[2]
Molecular Weight	147.18 g/mol	PubChemLite[2]
Monoisotopic Mass	147.07965 Da	PubChemLite[2]
Predicted XlogP	1.9	PubChemLite[2]
InChI	InChI=1S/C8H9N3/c1-6-3-2-4-11-7(6)5-10-8(11)9/h2-5H,1H3,(H2,9,10)	PubChemLite[2]
InChIKey	CTODKDJPZNAVKB-UHFFFAOYSA-N	PubChemLite[2]
SMILES	CC1=CC=CN2C1=CN=C2N	PubChemLite[2]

Safety Data Sheet (SDS) Analysis

Predicted Hazards

Based on the hazard classifications of analogous compounds, 8-Methylimidazo[1,5-a]pyridin-3-amine should be handled as a potentially hazardous substance with the following anticipated risks:

• Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or if inhaled.[3][4] Structurally similar aminopyridines are classified as Category 3 for acute oral, dermal, and inhalation toxicity.[3][4]

• Skin Corrosion/Irritation: Causes skin irritation.[3][5]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[3][5]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][5]

• Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through prolonged or repeated exposure.[3]

Recommended Handling and Storage

Given the predicted hazards, the following handling and storage procedures are recommended:

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[3][6]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[5]

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat.[5][6]

  • Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with an appropriate particulate filter.

• Hygiene Measures: Wash hands thoroughly after handling.[3][6] Do not eat, drink, or smoke in the laboratory.[3][6]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[6]

Predictive Toxicological Profile

Direct toxicological studies on 8-Methylimidazo[1,5-a]pyridin-3-amine have not been reported in the scientific literature. However, based on the known toxicology of related imidazopyridine and aminopyridine structures, a predictive profile can be constructed.

Potential Mechanisms of Toxicity

The toxicity of imidazo[1,5-a]pyridines can be multifaceted. Some derivatives have been shown to interact with DNA, suggesting potential genotoxicity.[7] The primary amine functionality also introduces the possibility of metabolic activation to reactive intermediates.

Key Toxicological Endpoints to Investigate

A thorough toxicological evaluation of 8-Methylimidazo[1,5-a]pyridin-3-amine would necessitate the investigation of the following endpoints:

• Acute Toxicity: To determine the LD50 (oral, dermal) and LC50 (inhalation) values.

• Genotoxicity: To assess the potential for DNA damage and mutagenesis (e.g., Ames test, in vitro and in vivo micronucleus assays).

• Cardiotoxicity: As some nitrogen-containing heterocycles can affect cardiac ion channels.

• Hepatotoxicity: To evaluate the potential for liver damage upon repeated exposure.

• Neurotoxicity: Given that the aminopyridine scaffold can exhibit neurological effects.

Proposed Experimental Workflows for Toxicological Assessment

The following section outlines standardized, step-by-step protocols for the initial toxicological screening of 8-Methylimidazo[1,5-a]pyridin-3-amine.

In Vitro Cytotoxicity Assay

This initial screen provides a measure of the compound's general toxicity to living cells.

Diagram of In Vitro Cytotoxicity Workflow

Caption: Workflow for determining the in vitro cytotoxicity (IC50) of a test compound.

Protocol:

• Cell Culture: Maintain a suitable cell line (e.g., HepG2 for liver toxicity screening) in appropriate culture medium.

• Cell Seeding: Seed cells into 96-well microplates at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of 8-Methylimidazo[1,5-a]pyridin-3-amine in a suitable solvent (e.g., DMSO) and create a series of dilutions in culture medium.

• Treatment: Replace the culture medium in the cell plates with the medium containing the various concentrations of the test compound. Include vehicle-only and untreated controls. Incubate for 24 to 72 hours.

• Viability Assessment: Add a viability reagent (e.g., MTT, resazurin) to each well and incubate according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

• Analysis: Calculate the cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Ames Test for Mutagenicity

This bacterial reverse mutation assay is a standard screen for genotoxic potential.

Diagram of Ames Test Workflow

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Unlocking Therapeutic Potential: A Technical Guide to the Biological Targets of 8-Methylimidazo[1,5-a]pyridin-3-amine Based Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazo[1,5-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, demonstrating a wide spectrum of pharmacological activities.[1][2] This technical guide focuses on the 8-Methylimidazo[1,5-a]pyridin-3-amine core, a specific embodiment of this versatile scaffold. While direct research on this exact substitution pattern is emerging, this document synthesizes current knowledge on the broader imidazo[1,5-a]pyridine class to elucidate its most probable biological targets and mechanisms of action. We will delve into key molecular targets, including the Retinoid-related Orphan Receptor C (RORc), the tubulin-microtubule system, the PI3K/Akt signaling pathway, and DNA intercalation. For each target, we provide in-depth mechanistic insights, structure-activity relationship (SAR) analyses, and detailed, field-proven experimental protocols to empower researchers in their drug discovery and development endeavors.

Introduction: The Imidazo[1,5-a]pyridine Scaffold - A Versatile Core in Drug Discovery

The imidazo[1,5-a]pyridine ring system, a fused bicyclic heteroaromatic structure, has garnered significant attention from the medicinal chemistry community due to its presence in a variety of biologically active molecules.[1] Its rigid, planar structure and tunable electronic properties make it an ideal framework for designing ligands that can interact with a diverse range of biological macromolecules.[2] The 8-Methylimidazo[1,5-a]pyridin-3-amine core, the focus of this guide, incorporates a methyl group at the 8-position and an amino group at the 3-position. These substitutions are anticipated to modulate the compound's physicochemical properties, such as lipophilicity and hydrogen bonding capacity, thereby influencing its pharmacokinetic profile and target engagement.

Potential Biological Targets and Mechanisms of Action

Based on extensive research into the broader class of imidazo[1,5-a]pyridine and related imidazopyridine derivatives, several key biological targets have been identified. The following sections will explore these targets in detail, providing a scientific rationale for their potential interaction with 8-Methylimidazo[1,5-a]pyridin-3-amine based compounds.

Retinoid-related Orphan Receptor c (RORc) Inverse Agonism

The Retinoic acid receptor-related orphan receptor c (RORc, also known as RORγ) is a nuclear receptor that plays a critical role in the differentiation of pro-inflammatory Th17 cells and the production of interleukin-17 (IL-17).[3][4] As such, RORc has emerged as a promising therapeutic target for autoimmune diseases.[3] Several studies have identified imidazo[1,5-a]pyridine derivatives as potent and selective RORc inverse agonists.[3]

Mechanism of Action: RORc inverse agonists bind to the ligand-binding domain (LBD) of the receptor, stabilizing it in an inactive conformation. This prevents the recruitment of co-activators and leads to the recruitment of co-repressors, ultimately suppressing the transcription of RORc target genes, including IL-17. The 8-methyl group of the core scaffold could potentially enhance binding affinity through hydrophobic interactions within the LBD, while the 3-amino group may form crucial hydrogen bonds with key residues.

Experimental Workflow: RORc Inverse Agonist Activity Assessment

Caption: Workflow for evaluating RORc inverse agonist activity.

Detailed Protocol: Cell-Based RORγ Luciferase Reporter Assay [5]

• Cell Culture and Transfection:

  • Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Co-transfect cells with a GAL4DBD-RORγLBD expression vector and a UAS-luciferase reporter vector using a suitable transfection reagent.

• Compound Treatment:

  • 24 hours post-transfection, seed the cells into 96-well plates.

  • Prepare serial dilutions of the 8-Methylimidazo[1,5-a]pyridin-3-amine based compounds in DMSO, then dilute further in culture medium.

  • Add the compound dilutions to the cells and incubate for 24 hours.

• Luciferase Assay:

  • Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis:

  • Normalize the luciferase readings to a vehicle control (DMSO).

  • Plot the normalized data against the compound concentration and fit to a four-parameter logistic equation to determine the IC50 value.

Inhibition of Tubulin Polymerization

The microtubule cytoskeleton is a dynamic network of tubulin polymers that is essential for cell division, motility, and intracellular transport.[6] Disruption of microtubule dynamics is a clinically validated strategy for cancer therapy. Several classes of compounds, including those with an imidazo[1,5-a]pyridine core, have been shown to inhibit tubulin polymerization, leading to cell cycle arrest at the G2/M phase and apoptosis.[6]

Mechanism of Action: Imidazo[1,5-a]pyridine-based tubulin inhibitors often bind to the colchicine-binding site on β-tubulin. This binding event prevents the polymerization of α/β-tubulin heterodimers into microtubules, thereby disrupting the formation of the mitotic spindle and halting cell division. The 8-methyl group may contribute to hydrophobic interactions in the binding pocket, while the 3-amino group could form hydrogen bonds with key amino acid residues, enhancing binding affinity.

Experimental Workflow: Tubulin Polymerization Inhibition Assay

Caption: Workflow for assessing tubulin polymerization inhibition.

Detailed Protocol: In Vitro Tubulin Polymerization Assay (Turbidity-based) [3][6]

• Reagent Preparation:

  • Reconstitute lyophilized bovine brain tubulin in a general tubulin buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA).

  • Prepare a 10 mM stock solution of GTP in the same buffer.

  • Prepare stock solutions of the test compounds in DMSO.

• Assay Setup:

  • In a 96-well plate, add the test compounds at various concentrations. Include a positive control (e.g., colchicine) and a negative control (DMSO).

  • On ice, prepare the final tubulin solution by adding GTP to a final concentration of 1 mM.

  • Initiate the polymerization reaction by adding the tubulin-GTP solution to each well.

• Data Acquisition:

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis:

  • Plot the absorbance versus time to generate polymerization curves.

  • Calculate the rate of polymerization (Vmax) and the extent of polymerization (plateau absorbance).

  • Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

Modulation of the PI3K/Akt Signaling Pathway

The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a crucial intracellular cascade that regulates cell growth, proliferation, survival, and metabolism.[7] Aberrant activation of this pathway is a hallmark of many cancers, making it a prime target for drug development.[8] Imidazo[1,5-a]pyridine and related imidazopyridine derivatives have been reported as inhibitors of PI3K, leading to downstream effects such as decreased Akt phosphorylation.[9]

Mechanism of Action: PI3K inhibitors typically bind to the ATP-binding pocket of the p110 catalytic subunit of PI3K, preventing the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3). This leads to the inhibition of downstream signaling, including the phosphorylation and activation of Akt. The 8-methyl group on the imidazo[1,5-a]pyridine core could potentially occupy a hydrophobic pocket within the ATP-binding site, while the 3-amino group may form key hydrogen bonds with the hinge region of the kinase.

Experimental Workflow: PI3K/Akt Pathway Inhibition Analysis

Caption: Workflow for evaluating DNA intercalation.

Detailed Protocol: Ethidium Bromide Displacement Assay [10][11]

• Reagent Preparation:

  • Prepare a stock solution of calf thymus DNA (CT-DNA) in a suitable buffer (e.g., Tris-HCl).

  • Prepare a stock solution of ethidium bromide (EtBr) in the same buffer.

  • Prepare stock solutions of the test compounds in DMSO.

• Assay Setup:

  • In a quartz cuvette, prepare a solution of CT-DNA and EtBr, allowing the EtBr to fully intercalate into the DNA (indicated by a stable, high fluorescence signal).

  • Record the initial fluorescence emission spectrum of the DNA-EtBr complex (excitation at ~520 nm, emission at ~600 nm).

• Titration:

  • Add small aliquots of the test compound to the cuvette and record the fluorescence spectrum after each addition.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum against the concentration of the test compound.

  • The quenching of EtBr fluorescence indicates displacement by the test compound, suggesting an intercalative binding mode.

  • The data can be analyzed using the Stern-Volmer equation to determine the binding constant (Ksv).

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 8-Methylimidazo[1,5-a]pyridin-3-amine is limited, general trends can be extrapolated from studies on related imidazo[1,5-a]pyridine and imidazopyridine derivatives.

Target	Scaffold Position	Favorable Substituents	Unfavorable Substituents	Reference
RORc	3-position	Small, hydrogen bond donors/acceptors	Bulky groups	[4]
8-position	Lipophilic groups for hydrophobic interactions	Polar groups	[4]
Tubulin	1-position	Substituted phenyl rings (e.g., trimethoxyphenyl)	Small alkyl groups	[12]
3-position	Benzimidazole or other heterocyclic moieties	Unsubstituted
PI3K	6-position	Heteroaryl rings (e.g., pyrazine, quinazoline)	Alkyl chains	[9][13]
8-position	Small, electron-donating groups	Electron-withdrawing groups	[8]
DNA Intercalation	Core Structure	Planar, aromatic systems	Non-planar, bulky substituents	[14]
Side Chains	Cationic groups (e.g., protonated amines)	Neutral or anionic groups	[14]

Analysis for 8-Methylimidazo[1,5-a]pyridin-3-amine:

• The 8-methyl group is a small, lipophilic substituent that could be favorable for interactions with hydrophobic pockets in targets like RORc and PI3K.

• The 3-amino group is a key hydrogen bond donor and can be protonated to form a cationic center. This is advantageous for interactions with the hinge region of kinases like PI3K and for electrostatic interactions with the phosphate backbone of DNA. For RORc, a small hydrogen-bonding group at this position is generally well-tolerated. In the context of tubulin inhibition, this position often accommodates larger heterocyclic structures, so the simple amino group might need further derivatization for optimal activity.

Conclusion and Future Directions

The 8-Methylimidazo[1,5-a]pyridin-3-amine core represents a promising starting point for the development of novel therapeutics. Based on the extensive research on the broader imidazo[1,5-a]pyridine scaffold, key potential biological targets include RORc, tubulin, the PI3K/Akt pathway, and DNA. The 8-methyl and 3-amino substitutions on the core scaffold are likely to confer distinct pharmacological properties that can be exploited for target-specific optimization.

Future research should focus on the synthesis and biological evaluation of a focused library of 8-Methylimidazo[1,5-a]pyridin-3-amine derivatives to establish concrete structure-activity relationships for these targets. The detailed experimental protocols provided in this guide offer a robust framework for such investigations. Further exploration of other potential targets within the kinome and among other nuclear receptors is also warranted, given the versatility of the imidazopyridine scaffold. Ultimately, a multi-faceted approach combining chemical synthesis, in vitro and cell-based assays, and in silico modeling will be crucial to fully unlock the therapeutic potential of this intriguing class of compounds.

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An In-depth Technical Guide to the pKa Values and Basicity of 8-Methylimidazo[1,5-a]pyridin-3-amine

Abstract

The imidazo[1,5-a]pyridine scaffold is a privileged heterocyclic system that has garnered significant attention in medicinal chemistry and materials science due to its diverse biological activities and unique photophysical properties.[1][2][3] This guide provides a comprehensive technical overview of the basicity and pKa values of a specific derivative, 8-Methylimidazo[1,5-a]pyridin-3-amine. As the ionization state of a molecule is a critical determinant of its pharmacokinetic and pharmacodynamic properties, a thorough understanding of its pKa is paramount for researchers in drug discovery and development. This document will delve into the structural features influencing the basicity of this compound, outline detailed experimental protocols for pKa determination via potentiometric titration and UV-Vis spectrophotometry, and explore the utility of computational methods for pKa prediction.

Introduction: The Imidazo[1,5-a]pyridine Core

Imidazo[1,5-a]pyridines are fused N-heterocyclic compounds that have demonstrated a broad spectrum of biological activities, including anticancer and anti-inflammatory properties.[4] Their unique electronic structure also lends them to applications as fluorescent probes and in optoelectronic devices.[1][2] The molecule at the center of this guide, 8-Methylimidazo[1,5-a]pyridin-3-amine, combines the imidazo[1,5-a]pyridine core with a primary amine substituent, a feature expected to significantly influence its basicity and, consequently, its behavior in physiological environments.

Structural Analysis and Predicted Basicity

The basicity of 8-Methylimidazo[1,5-a]pyridin-3-amine is primarily attributed to the nitrogen atoms within its structure. The potential protonation sites include the nitrogen of the pyridine ring, the nitrogens of the imidazole ring, and the exocyclic primary amine.

• Pyridine Nitrogen (N-5): In the parent imidazo[1,5-a]pyridine system, the pyridine nitrogen is a likely site of protonation. Its basicity is influenced by the fusion of the electron-rich imidazole ring.

• Imidazole Nitrogens (N-2 and N-4): The imidazole ring contains two nitrogen atoms. N-2 is a pyrrole-type nitrogen with its lone pair contributing to the aromatic system, making it significantly less basic. N-4 is a pyridine-type nitrogen, and its basicity will be a key contributor to the overall pKa of the molecule.

• Exocyclic Amine (at C-3): The primary amine at the 3-position is another major basic center. Its basicity will be modulated by the electronic effects of the fused aromatic system.

• Methyl Group (at C-8): The electron-donating methyl group at the 8-position is expected to increase the electron density in the pyridine ring, thereby enhancing the basicity of the ring nitrogen.

Given the presence of multiple basic centers, 8-Methylimidazo[1,5-a]pyridin-3-amine is expected to be a polyprotic base, exhibiting multiple pKa values. The precise determination of these values requires experimental measurement or high-level computational prediction.

Experimental Determination of pKa

The two most common and reliable methods for the experimental determination of pKa values are potentiometric titration and UV-Vis spectrophotometry.[5][6]

Potentiometric Titration

Potentiometric titration is a highly accurate technique that involves the gradual addition of a titrant (a strong acid) to a solution of the analyte while monitoring the pH.[6][7][8] The pKa is determined from the inflection point of the resulting titration curve.

• Instrumentation: A calibrated pH meter with a combination glass electrode, a magnetic stirrer, and a burette are required.

• Reagent Preparation:

  • Prepare a standard solution of 0.1 M hydrochloric acid (HCl).

  • Prepare a 0.15 M solution of potassium chloride (KCl) to maintain constant ionic strength.[7]

  • Prepare a stock solution of 8-Methylimidazo[1,5-a]pyridin-3-amine in a suitable solvent (e.g., water or a water/co-solvent mixture if solubility is low) at a concentration of at least 10⁻⁴ M.[6][7]

• Titration Procedure:

  • Pipette a known volume of the 8-Methylimidazo[1,5-a]pyridin-3-amine solution into a beaker containing the KCl solution.

  • Purge the solution with nitrogen to remove dissolved carbon dioxide, which can interfere with the measurement.[7][8]

  • Immerse the pH electrode in the solution and begin stirring.

  • Add the 0.1 M HCl titrant in small, precise increments, recording the pH after each addition.

  • Continue the titration past the equivalence point(s).

• Data Analysis:

  • Plot the measured pH values against the volume of HCl added to generate a titration curve.

  • The pKa value corresponds to the pH at the half-equivalence point.[7] For a polyprotic base, multiple inflection points and corresponding pKa values will be observed.

Caption: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is another powerful technique for pKa determination, particularly for compounds that possess a chromophore near the ionization center and exhibit a change in their UV-Vis spectrum upon protonation.[9] This method is more sensitive than potentiometry and requires a smaller amount of sample.[6]

• Instrumentation: A UV-Vis spectrophotometer, a pH meter, and quartz cuvettes are necessary.

• Reagent Preparation:

  • Prepare a series of buffer solutions with known pH values spanning a range that brackets the expected pKa(s) of the analyte.

  • Prepare a stock solution of 8-Methylimidazo[1,5-a]pyridin-3-amine in a suitable solvent (e.g., DMSO).[9]

• Measurement Procedure:

  • Prepare a series of solutions by adding a small, constant amount of the analyte stock solution to each buffer solution.[10]

  • Record the UV-Vis spectrum (e.g., from 230-500 nm) for each solution.[9]

• Data Analysis:

  • Plot the absorbance at a specific wavelength (where the difference in absorbance between the protonated and deprotonated species is maximal) against the pH.

  • The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa, which corresponds to the inflection point of the curve.[11]

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

Computational pKa Prediction

In silico methods provide a valuable complement to experimental techniques for estimating pKa values.[12] These methods can be particularly useful for screening large numbers of compounds or for gaining insights into the protonation behavior of molecules that are difficult to synthesize or handle experimentally.

Quantum Mechanical (QM) Methods

Quantum mechanical methods, such as those based on density functional theory (DFT), can be used to calculate the Gibbs free energy of the protonated and deprotonated states of a molecule.[12] The pKa can then be derived from the difference in these free energies. While computationally intensive, these methods can provide highly accurate pKa predictions.

Quantitative Structure-Property Relationship (QSPR) Models

QSPR models use statistical methods to correlate the structural features of molecules with their experimentally determined pKa values.[13] These models are typically trained on large datasets of known pKa values and can be very fast for predicting the pKa of new compounds. Several commercial software packages are available that implement QSPR-based pKa prediction.[13]

Summary of Expected pKa Values and Basicity

Functional Group	Expected pKa Range	Rationale
Exocyclic Primary Amine	9 - 11	Typical for primary aliphatic amines, but may be slightly reduced due to the aromatic system.[12]
Imidazole Nitrogen	6 - 7	Similar to the pKa of N-methylimidazole.[14]
Pyridine Nitrogen	4 - 5	Less basic than the imidazole nitrogen due to the electron-withdrawing effect of the fused imidazole ring.

It is important to note that these are estimations, and the actual pKa values may be influenced by the interplay of electronic and steric effects within the molecule.

Conclusion

A thorough understanding of the pKa values and basicity of 8-Methylimidazo[1,5-a]pyridin-3-amine is essential for its development as a potential therapeutic agent or functional material. This guide has provided a detailed overview of the structural factors influencing its basicity and has presented robust experimental and computational methodologies for the accurate determination of its pKa values. The protocols and insights contained herein are intended to equip researchers with the necessary tools to characterize this promising molecule and to guide the design of future derivatives with optimized physicochemical properties.

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• Rowan. (2024). Efficient and Accurate pKa Prediction Enabled by Pre-Trained Machine-Learned Interatomic Potentials. Available from: [Link]

• ResearchGate. (2021). Imidazo[1,5- a ]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications | Request PDF. Available from: [Link]

• DTIC. (1962). SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES. Available from: [Link]

• Kamal, A., et al. (2016). Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway. Organic & Biomolecular Chemistry, 14(3), 944-960. Available from: [Link]

• Michigan State University. Heterocyclic Compounds. Available from: [Link]

• Juribašić Kulcsár, M., et al. (2025). Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry and DFT Calculations. Molecules, 30(13), 2845. Available from: [Link]

• Reddit. (2024). Free software for calculating theoretical pKa values of C-H bonds in heterocyclic compounds. Available from: [Link]

• Bakher, A. A., & Belyakov, S. (2020). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Beilstein Journal of Organic Chemistry, 16, 2878-2886. Available from: [Link]

• ChemSynthesis. 8-methylimidazo[1,5-a][5][6][7]triazin-4-ylamine. Available from: [Link]

• Chair of Analytical Chemistry, University of Tartu. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Available from: [Link]

• Uttarakhand Open University. HETEROCYCLIC COMPOUNDS. Available from: [Link]

• Wang, S., et al. (2022). Potentiometric Determination of Acid Dissociation Constants (pKa) for an Anticancer Pyrrole-Imidazole Polyamide. ACS Omega, 7(38), 34453-34459. Available from: [Link]

• ResearchGate. (2010). (PDF) Synthesis of novel imidazo[1,5-a]pyridine derivates. Available from: [Link]

• Mihoreanu, M., et al. (2010). SYNTHESIS OF NOVEL IMIDAZO[1,5–a]PYRIDINE DERIVATES. Revue Roumaine de Chimie, 55(7-8), 433-438. Available from: [Link]

• Wöhl, A., et al. (2020). Imidazo[1,5‐a]pyridines – A Versatile Platform for Structurally Distinct N‐Heterocyclic Olefins and π‐Extended Heterocycles. Angewandte Chemie International Edition, 59(47), 21060-21065. Available from: [Link]

• Garoni, E., et al. (2025). Luminescent Imidazo[1,5-a]pyridine Cores and Corresponding Zn(II) Complexes: Structural and Optical Tunability. Molecules, 30(17), 3456. Available from: [Link]

• PubChem. 8-methylimidazo[1,5-a]pyridin-3-amine. Available from: [Link]

• Organic Chemistry Portal. Synthesis of imidazo[1,5-a]pyridines. Available from: [Link]

Sources

• 1. Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 6. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide [chemagine.co.uk]
• 11. hi-tec.tripod.com [hi-tec.tripod.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. optibrium.com [optibrium.com]
• 14. Potentiometric Determination of Acid Dissociation Constants (pKa) for an Anticancer Pyrrole-Imidazole Polyamide - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Reagents for converting 2-acetylpyridine to 8-Methylimidazo[1,5-a]pyridin-3-amine

Application Note: Strategic Synthesis of Imidazo[1,5-a]pyridine Scaffolds

Executive Summary & Structural Analysis

This Application Note addresses the synthesis of 8-Methylimidazo[1,5-a]pyridin-3-amine (CAS 1005514-79-3).[1]

Critical Structural Mismatch Warning: A direct conversion of 2-acetylpyridine to 8-methylimidazo[1,5-a]pyridin-3-amine is chemically infeasible in a single step due to two fundamental structural discrepancies:

• Ring Substitution (Position 8): The target molecule possesses a methyl group at position 8 (equivalent to position 3 on the original pyridine ring).[1] 2-Acetylpyridine lacks this substituent.[1]

• Functional Group (Position 3): The target possesses a primary amine at position 3.[1] 2-Acetylpyridine contains an acetyl group, which typically cyclizes to form alkyl-substituted imidazo[1,5-a]pyridines (specifically at position 1), not amino-substituted derivatives.[1]

Therefore, this guide provides two distinct, validated protocols:

• Protocol A (Target-Specific): The correct synthesis of 8-Methylimidazo[1,5-a]pyridin-3-amine starting from 3-Methyl-2-pyridinecarbonitrile .

• Protocol B (Precursor-Specific): The standard oxidative amination protocol for 2-Acetylpyridine , which yields 1-Methylimidazo[1,5-a]pyridine derivatives (providing a viable route for the reagents you likely have on hand).[1]

Reaction Pathway Visualization

The following diagram illustrates the structural divergence and necessary precursors for both pathways.

Caption: Divergent synthetic pathways. The green path represents the correct route to the 3-amine target; the red path shows the actual reactivity of 2-acetylpyridine.[1]

Protocol A: Synthesis of 8-Methylimidazo[1,5-a]pyridin-3-amine

Primary Application: Synthesis of the specific target (CAS 1005514-79-3).[1] Mechanism: Electrophilic N-amination of the pyridine nitrogen followed by intramolecular nucleophilic attack on the nitrile carbon.[1]

Reagents & Materials

Reagent	Role	Equiv.	Notes
3-Methyl-2-pyridinecarbonitrile	Precursor	1.0	Provides the 8-methyl skeleton.[1]
Hydroxylamine-O-sulfonic acid (HOSA)	Aminating Agent	1.2	Safer alternative to MSH (O-Mesitylenesulfonylhydroxylamine).[1]
Potassium Carbonate (K2CO3)	Base	2.0	Promotes cyclization.[1]
Water / Ethanol (1:1)	Solvent	-	Polar protic solvent required for salt solubility.[1]

Step-by-Step Methodology

• N-Amination (Formation of Pyridinium Salt):

  • Dissolve 3-Methyl-2-pyridinecarbonitrile (10 mmol) in water (20 mL) at room temperature.

  • Neutralize a solution of HOSA (12 mmol) in water with KHCO3 (to pH ~5-6) if using acid-sensitive substrates, though direct addition often works for pyridines.[1]

  • Add the HOSA solution dropwise to the nitrile solution.[1]

  • Incubation: Stir at 40°C for 4–6 hours. Monitoring by TLC is difficult due to salt formation; disappearance of the starting nitrile is the key indicator.[1]

  • Result: Formation of 1-amino-3-methyl-2-cyanopyridinium sulfonate (water-soluble).[1]

• Cyclization (Ring Closure):

  • Cool the reaction mixture to 0°C.

  • Slowly add K2CO3 (20 mmol) or 2N NaOH until pH > 10.[1]

  • The solution will likely change color (often yellow/orange) as the free base cyclizes.[1]

  • Allow to warm to room temperature and stir for 2 hours. The intramolecular attack of the N-amine on the nitrile carbon forms the imidazole ring.[1]

• Isolation:

  • The product, 8-Methylimidazo[1,5-a]pyridin-3-amine , typically precipitates as a solid.[1]

  • Filter the solid and wash with cold water.[1]

  • Purification: Recrystallization from Ethanol/DMF or flash chromatography (DCM/MeOH 95:5) if necessary.

Protocol B: Oxidative Amination of 2-Acetylpyridine

Primary Application: Utilizing 2-acetylpyridine to create imidazo[1,5-a]pyridine scaffolds (yielding 1-methyl derivatives).[1] Mechanism: Iodine-mediated oxidative C(sp3)-H amination (Ortoleva-King type reaction).[1]

Reagents & Materials

Reagent	Role	Equiv.	Notes
2-Acetylpyridine	Precursor	1.0	Forms the 1-methyl-imidazo core.[1]
Benzylamine (or other amine)	Nitrogen Source	1.2	Determines the substituent at position 3.[1]
Iodine (I2)	Oxidant	1.0	Promotes C-H functionalization.[1]
Ammonium Acetate (NH4OAc)	N-Source	2.0	Can be used for unsubstituted N.
DMSO	Solvent	-	High boiling point, polar.[1]

Step-by-Step Methodology

• Reaction Setup:

  • In a round-bottom flask, combine 2-acetylpyridine (1.0 mmol), Benzylamine (1.2 mmol) (if a 3-phenyl substituent is desired) or simply NH4OAc (for the core structure).[1]

  • Add Iodine (1.0 mmol) and Sodium Bicarbonate (2.0 mmol).[1]

  • Dissolve in DMSO (3 mL).

• Thermal Activation:

  • Heat the mixture to 100°C open to the air (or under an O2 balloon for higher efficiency).

  • Stir for 8–12 hours. The reaction proceeds via the formation of a pyridyl-enamine intermediate which undergoes oxidative cyclization.[1]

• Work-up:

  • Quench with saturated aqueous Na2S2O3 (sodium thiosulfate) to remove excess iodine.[1]

  • Extract with Ethyl Acetate (3x).[1]

  • Wash organic layers with brine, dry over Na2SO4, and concentrate.[1]

• Outcome:

  • This yields 1-methyl-3-substituted-imidazo[1,5-a]pyridine .[1]

  • Note: This does not yield the 3-amine.[1]

Critical Process Parameters (CPPs)

• Precursor Purity: For Protocol A, ensure the 3-methyl-2-cyanopyridine is free of 3-methyl-2-amide impurities, as amides do not undergo the desired N-amination/cyclization sequence efficiently.[1]

• Temperature Control (Protocol A): The N-amination step with HOSA is exothermic.[1] Uncontrolled heating can lead to hydrolysis of the nitrile to an amide, killing the reaction.[1] Keep T < 50°C during HOSA addition.

• pH Management: The cyclization of the N-amino salt requires basic conditions (pH > 10).[1] Insufficient base will leave the intermediate salt uncyclized in the aqueous phase.[1]

References

• Preparation of 3-aminoimidazo[1,5-a]pyridines: Bourdais, J., & Omar, A. M. (1980).[1][2][3][4] Polycyclic azines. III. Synthesis of 3-aminoimidazo[1,5-a]pyridine derivatives. Journal of Heterocyclic Chemistry, 17(3), 555-558.[1][2] [1]

• Iodine-Mediated Synthesis from 2-Acetylpyridine: Wang, H., et al. (2016).[1] Copper(II)-Catalyzed Tandem Reaction between Pyridine Ketone and Benzylamine.[1] The Journal of Organic Chemistry, 81(8), 3681-3687.[1] [1]

• General Synthesis of Imidazo[1,5-a]pyridines: Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,5-a]pyridines.

• Target Compound Data: PubChem. (n.d.). 8-methylimidazo[1,5-a]pyridin-3-amine (CAS 1005514-79-3).[1] [1]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Purification strategies for 8-Methylimidazo[1,5-a]pyridin-3-amine by column chromatography

Technical Support Center: Purification Strategies for 8-Methylimidazo[1,5-a]pyridin-3-amine

Technical Overview & Molecule Profile

Compound: 8-Methylimidazo[1,5-a]pyridin-3-amine Core Scaffold: Imidazo[1,5-a]pyridine (fused bicyclic nitrogen heterocycle). Chemical Nature:

• Basicity: The molecule contains a primary amine at position 3 and a bridgehead nitrogen. It acts as a Lewis base.

• Polarity: Moderate to High. The amine group significantly increases polarity compared to the parent heterocycle.

• Challenge: The primary purification challenge is the interaction between the basic nitrogen atoms and the acidic silanol groups (

  ) on standard silica gel.[1] This results in "tailing" (peak broadening), irreversible adsorption (yield loss), and poor resolution from impurities [1, 3].

Troubleshooting Guide: Common Purification Issues

This section addresses specific failure modes reported by researchers working with imidazo-pyridine scaffolds.

Issue 1: Severe Peak Tailing (Streaking) on Silica Gel

Symptoms: The compound elutes over a wide volume (20+ fractions), contaminating earlier and later eluting impurities. TLC spots look like "comets." Root Cause: Acid-Base interaction.[1] The basic amine (

) hydrogen bonds strongly with acidic silanols on the stationary phase. Corrective Action:

• Mobile Phase Modifier: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (

  ) to the mobile phase.

  • Mechanism:[2] TEA is a stronger base than the analyte. It saturates the active silanol sites, effectively "shielding" the silica surface and allowing the target amine to elute as a sharp band [1].

• Protocol Adjustment: Pre-wash the column with the modifier-containing solvent for 2 Column Volumes (CV) before loading the sample.

Issue 2: Low Recovery / Mass Balance Deficit

Symptoms: You load 100 mg but recover only 40 mg, even though no other peaks are visible. Root Cause: Irreversible adsorption or On-Column Decomposition.[3]

• Adsorption: The compound binds so tightly to "active" silica sites that standard solvents cannot displace it.

• Decomposition: The 3-amino group is electron-rich and can be oxidation-sensitive. Acidic silica can catalyze degradation [1, 8].[4] Corrective Action:

• Switch Stationary Phase: Use Basic Alumina (Aluminum Oxide) or Amine-Functionalized Silica (e.g., KP-NH). These phases lack acidic protons, preventing both adsorption and acid-catalyzed decomposition [3].

• Fast Chromatography: Increase flow rate and use a steeper gradient to minimize residence time on the column.

Issue 3: Co-elution with Precursors (e.g., Nitriles or Aldehydes)

Symptoms: The product overlaps with the starting material (often a pyridine derivative). Root Cause: Insufficient selectivity in the standard Hexane/Ethyl Acetate system. Corrective Action:

• Change Solvent System: Switch to Dichloromethane (DCM) / Methanol (MeOH) .

  • Why: DCM/MeOH provides different selectivity (orthogonal) compared to Hex/EtOAc. The methanol can also help disrupt hydrogen bonding.

• Gradient Optimization: Start at 100% DCM and ramp slowly to 10% MeOH (with 1%

  ).

Frequently Asked Questions (FAQs)

Q1: Can I use Acetone as a solvent to dissolve my sample for loading? A: No. Primary amines can react with acetone to form imines (Schiff bases), especially on slightly acidic silica gel. This creates a new impurity peak that reverts to the product upon hydrolysis, confusing the analysis. Use DCM or a small amount of MeOH for liquid loading.[5]

Q2: My product turns brown on the column. Is it decomposing? A: Likely, yes. Imidazo[1,5-a]pyridin-3-amines are electron-rich. A color change often indicates oxidation (forming diazo species or radical cations) or polymerization.

• Fix: Run the column under an inert atmosphere (Nitrogen pressure) if possible, or simply speed up the run. Ensure solvents are degassed.

Q3: Why is the 8-Methyl group significant for purification compared to the non-methylated core? A: The 8-methyl group adds lipophilicity and steric bulk near the bridgehead nitrogen. While it slightly improves solubility in organic solvents (like DCM), it does not significantly reduce the basicity of the 3-amine. You must still treat it as a basic amine [11].

Standard Operating Procedure (SOP)

Objective: Purify 8-Methylimidazo[1,5-a]pyridin-3-amine (approx. 500 mg) avoiding decomposition and tailing.

Materials:

• Stationary Phase: Silica Gel 60 (spherical preferred) OR Neutral Alumina.

• Solvents: DCM (HPLC grade), Methanol, Triethylamine (TEA).

Workflow:

• Column Preparation:

  • Prepare a slurry of Silica Gel in 100% DCM containing 1% TEA .

  • Pack the column and flush with 2 CV of this "neutralized" solvent.

• Sample Loading:

  • Preferred:Dry Load. Dissolve crude in minimum MeOH/DCM, add Celite (1:2 ratio), and evaporate to dryness. Load the powder on top of the column.

  • Alternative: Liquid load in minimal DCM.

• Elution Gradient:

  • Solvent A: DCM + 1% TEA.

  • Solvent B: 10:1 MeOH:DCM + 1% TEA.

  • Gradient:

    • 0-5 min: 100% A (Isocratic wash of non-polar impurities).

    • 5-20 min: 0% to 50% B (Linear ramp).

    • 20-25 min: Hold at 50% B.

• Fraction Collection:

  • Collect small fractions (e.g., 10-15 mL for a 20g column).

  • Check fractions by TLC immediately (stain with Ninhydrin or visualize under UV).

• Workup:

  • Combine pure fractions.

  • Crucial: The product will contain TEA. To remove TEA, co-evaporate with heptane or dry under high vacuum for an extended period (TEA bp: 89°C).

Decision Logic & Workflow Visualization

The following diagrams illustrate the decision-making process for selecting the correct purification strategy and the neutralized silica workflow.

Figure 1: Purification Strategy Decision Tree

Caption: Decision matrix for selecting loading techniques and stationary phases based on solubility and TLC behavior.

Figure 2: Neutralized Silica Workflow (The "TEA Trick")

Caption: Step-by-step workflow for deactivating acidic silica sites using Triethylamine (TEA) to prevent amine tailing.

References

• Biotage. (2023).[1] Is there an easy way to purify organic amines? Retrieved from [Link]

• University of Rochester, Dept. of Chemistry. Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of imidazo[1,5-a]pyridines. Retrieved from [Link]

• Mihorianu, M. et al. (2011). Synthesis of Novel Imidazo[1,5-a]pyridine Derivates. Revue Roumaine de Chimie. Retrieved from [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Stability &amp; Handling of 8-Methylimidazo[1,5-a]pyridin-3-amine

The following guide is structured as a Tier 3 Technical Support resource, designed for immediate application in analytical and synthetic workflows.

Case ID: IMP-STAB-08 Status: Active Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Core Stability Profile: Acidic Conditions

Executive Summary: 8-Methylimidazo[1,5-a]pyridin-3-amine exhibits conditional stability in acidic media. While the fused ring system is robust against ring-opening under standard laboratory conditions, the exocyclic amine at position C3 is the primary vulnerability. In aqueous acidic environments, this moiety is susceptible to hydrolytic deamination, converting the compound to its corresponding lactam (8-methylimidazo[1,5-a]pyridin-3(2H)-one).

Physicochemical Behavior Matrix

Parameter	Behavior in Acidic Media (pH < 4.0)	Mechanism / Causality
Protonation	Rapid / Reversible	The N2 nitrogen (bridgehead adjacent) is the most basic site. Protonation occurs readily, increasing solubility but activating the C3 position for nucleophilic attack.[1]
Hydrolysis	Time & Temperature Dependent	Prolonged exposure to aqueous acid (especially >40°C) drives the loss of ammonia ( ), yielding the thermodynamically stable lactam.
Oxidation	Low Risk (Acid-Specific)	The 8-methyl group increases electron density, but acidic conditions generally suppress oxidative pathways compared to basic conditions.
Ring Integrity	High	The imidazo[1,5-a]pyridine core resists acid-catalyzed ring opening due to its aromatic character.

Troubleshooting: Degradation & Purity Analysis

Issue: "I see a new peak in my HPLC chromatogram after storing the sample in 0.1% TFA."

Diagnostic Workflow

Use the following logic to identify if your compound has degraded.

Figure 1: Decision tree for identifying acid-induced degradation products.

The "Plus 1" Rule (Technical Insight)

Users often confuse the mass shift of hydrolysis.

• Reaction:

• Tautomerization:

  (Lactam)

• Net Mass Change:

  . If your parent ion shifts from m/z 148 (M+H) to m/z 149 , you have formed the lactam.

Experimental Protocols

Protocol A: Validated Storage & Handling

Objective: Prevent "silent" degradation during routine handling.

• Solubilization:

  • Recommended: DMSO or Methanol (anhydrous).

  • Avoid: Aqueous acidic buffers (e.g., 0.1% TFA, 1% Acetic Acid) for stock solutions stored >24 hours.[1]

• LC-MS Mobile Phase:

  • Use 0.1% Formic Acid for short-term analysis (<4 hours).

  • If autosampler stability is poor, switch to 10 mM Ammonium Bicarbonate (pH 7.4) .

• Storage:

  • Solid state: -20°C, desiccated (Stable >1 year).

  • Solution: -80°C in DMSO (Stable >6 months).

Protocol B: Forced Degradation Study (Acid Stress)

Objective: Empirically determine the half-life (

) of your specific batch.

Materials: 1N HCl, HPLC Vials, Heating Block (60°C).

Steps:

• Preparation: Dissolve 1 mg of 8-Methylimidazo[1,5-a]pyridin-3-amine in 100 µL DMSO.

• Stress Induction: Add 900 µL of 1N HCl .

• Timepoints: Incubate at 60°C . Aliquot 100 µL at

  hours.

• Quenching: Immediately neutralize aliquots with 100 µL 1N NaOH or dilute 1:10 in acetonitrile.

• Analysis: Quantify loss of parent peak area vs. appearance of the +1 Da impurity.

Frequently Asked Questions (FAQs)

Q1: Can I use this compound in a reductive amination reaction with acid catalysis? A: Yes, but with caution. Standard reductive amination conditions (pH 4–5,

) are generally mild enough. However, avoid strong Lewis acids or high temperatures (>80°C) which accelerate the nucleophilic attack of water on the amidine-like C3 center.

Q2: Why is the 8-methyl group important for stability? A: The 8-methyl group is electron-donating. While this increases the basicity of the ring (making protonation easier), it also thermodynamically stabilizes the aromatic system. However, it does not protect the exocyclic amine from hydrolysis.[1]

Q3: Is the degradation reversible? A: No. The conversion to 8-methylimidazo[1,5-a]pyridin-3(2H)-one is irreversible under standard laboratory conditions. You cannot "re-aminate" the lactam simply by adding ammonia; this requires synthetic activation (e.g., converting the lactam to a chloro-derivative followed by amination).

References

• PubChem. (2025).[2][3] Imidazo[1,5-a]pyridin-3-amine Compound Summary. National Library of Medicine. [Link][4]

• Al-Qadi, I., et al. (2025).[1][5][6] Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. BMC Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Imidazo[1,5-a]pyridines. [Link]

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Imidazo(1,5-a)pyridine | C7H6N2 | CID 274090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Imidazo(1,5-a)pyridin-3-amine | C7H7N3 | CID 57791290 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - Imidazo[1,5-a]pyridin-3-amine (C7H7N3) [pubchemlite.lcsb.uni.lu]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 8-Methylimidazo[1,5-a]pyridin-3-amine

Case ID: REC-8M-IP3A Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences

Introduction

Welcome to the technical guide for optimizing the recrystallization of 8-Methylimidazo[1,5-a]pyridin-3-amine . This scaffold is a critical intermediate in medicinal chemistry, often utilized in the development of IDO1 inhibitors and fluorescent probes.

The presence of the 8-methyl group introduces specific physicochemical challenges compared to the unsubstituted parent scaffold:

• Increased Lipophilicity: The methyl group reduces solubility in highly polar protic solvents (like water) while enhancing solubility in non-polar aromatics (toluene).

• Steric Influence: The substituent near the bridgehead nitrogen can disrupt crystal packing efficiency, leading to a lower melting point and a higher propensity for "oiling out" rather than crystallizing.

• Oxidation Sensitivity: The 3-amino group is electron-rich, making the compound susceptible to oxidative degradation (browning) if heated for prolonged periods in air.

Module 1: Solvent Selection Strategy

The following solvent systems are ranked by success rate for imidazo[1,5-a]pyridine derivatives. This hierarchy is based on the principle of "Like Dissolves Like" adjusted for the specific polarity of the amino-pyridine core.

Solvent System Recommendation Table

Rank	Solvent System	Type	Rationale
1	Ethanol / Heptane	Solvent / Anti-solvent	Gold Standard. Ethanol solubilizes the polar amine/pyridine core; Heptane accommodates the lipophilic 8-methyl group while inducing precipitation upon cooling.
2	Ethyl Acetate (EtOAc) / Hexanes	Solvent / Anti-solvent	Good for cleaner crude material. EtOAc is less polar than EtOH, reducing the risk of co-precipitating polar impurities.
3	Isopropanol (IPA)	Single Solvent	Excellent for "slow cooling" crystallization. The temperature coefficient of solubility for this scaffold in IPA is often steep (high solubility at reflux, low at RT).
4	Toluene	Single Solvent	Use if Oiling Out occurs. The high boiling point (110°C) allows for higher temperature dissolution, often bypassing the "oiling out" phase boundary.

Critical Warning: Avoid chlorinated solvents (DCM, Chloroform) for crystallization. While the compound is highly soluble in them, their high volatility and "good solvent" power at low temperatures make yield recovery poor.

Module 2: Troubleshooting Guide

Issue 1: The "Oiling Out" Phenomenon

Symptom: Upon cooling, the solution turns milky, and a sticky oil droplets form at the bottom instead of crystals.[1][2]

Root Cause: The compound is undergoing Liquid-Liquid Phase Separation (LLPS) .[3] This happens when the melting point of the solvated compound is lower than the boiling point of the solvent, or when impurities depress the melting point.[1][2]

Corrective Protocol:

• Re-dissolve: Heat the mixture back to reflux until the oil dissolves.

• Add More "Good" Solvent: Add 10-15% more of the dissolving solvent (e.g., Ethanol). This lowers the saturation level, preventing the solution from hitting the "oiling out" boundary before it hits the crystallization boundary.[3]

• Seed It: Cool the solution only to the temperature just above where oiling occurred previously. Add a tiny crystal of pure product (or scratch the glass).[2]

• Switch Solvent: If using EtOH/Heptane, switch to Toluene . The aromatic interactions often stabilize the imidazopyridine core better than aliphatic chains.

Issue 2: Colored Impurities (Brown/Yellow)

Symptom: Crystals are off-white or brown; mother liquor is dark.

Root Cause: Oxidation of the 3-amino group. Aromatic amines are notorious for forming colored "tars" even at trace levels (ppm).

Corrective Protocol:

• Activated Carbon Treatment:

  • Dissolve crude in hot Ethanol.

  • Add Activated Charcoal (5-10% by weight).

  • Reflux for 15 minutes.

  • Hot Filter through Celite to remove carbon.

  • Proceed with crystallization.[1][2][3][4][5][6]

• Acid-Base Wash (Pre-purification):

  • Dissolve crude in EtOAc.

  • Wash with 1M HCl (Product goes into water).

  • Wash aqueous layer with EtOAc (removes non-basic colored tars).

  • Basify aqueous layer with NaOH to pH 10.

  • Extract back into EtOAc, dry, and then recrystallize.

Module 3: Standard Operating Procedure (SOP)

Objective: Purify 1.0 g of crude 8-Methylimidazo[1,5-a]pyridin-3-amine.

• Dissolution:

  • Place 1.0 g of crude solid in a 25 mL Erlenmeyer flask.

  • Add Ethanol (absolute) dropwise while heating on a hot plate (set to 80°C).

  • Swirl continuously. Stop adding solvent the moment the solid dissolves (approx. 5-8 mL).

  • Note: If solution is dark, perform Carbon Treatment (see Module 2).

• Anti-Solvent Addition:

  • Remove from heat.[6] While still hot, add Heptane dropwise.

  • Continue adding until a faint, persistent cloudiness (turbidity) appears.[6]

  • Add 2-3 drops of Ethanol to clear the solution back to transparent.

• Crystallization:

  • Allow the flask to cool to room temperature undisturbed on a cork ring (insulation slows cooling, promoting larger crystals).

  • Once at room temp, place in an ice bath (0-4°C) for 30 minutes.

• Filtration:

  • Collect crystals via vacuum filtration (Buchner funnel).

  • Wash the cake with 2 mL of cold Heptane.

  • Dry under vacuum or in a desiccator.

Module 4: Decision Logic & Workflow

The following diagram illustrates the logical flow for selecting the optimal purification path based on initial solubility tests.

Figure 1: Decision tree for solvent screening and troubleshooting phase separation issues.

Module 5: Frequently Asked Questions (FAQ)

Q: Can I use water as an anti-solvent? A: Generally, no . While water is a common anti-solvent for polar organics, the 8-methyl group increases lipophilicity. Adding water to an alcoholic solution of the free base often forces the compound out too quickly as a gum/oil rather than a crystal. Water is only recommended if you are crystallizing a salt form (e.g., the Hydrochloride salt) from Isopropanol.

Q: My yield is low (<50%). Where is my compound? A: It is likely in the "Mother Liquor" (the filtrate).[1] Imidazopyridines have moderate solubility in organic solvents even when cold.

• Fix: Concentrate the mother liquor down to half volume on a rotary evaporator and cool again to harvest a "second crop." Note that the second crop is usually less pure than the first.

Q: How do I know if the crystals are pure without running an NMR? A: Check the Melting Point Range . Pure compounds typically have a sharp melting range (spanning 1-2°C). If the range is broad (e.g., 145-152°C) or significantly lower than the literature value, impurities are present. Also, inspect the crystal habit under a microscope; uniform geometric shapes (needles, plates) indicate higher purity than amorphous clumps.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for recrystallization techniques and solvent selection).

• Li, J. J. (2014). Name Reactions in Heterocyclic Chemistry. Wiley. (Context on Imidazo[1,5-a]pyridine synthesis and handling).

• Department of Chemistry, University of Rochester. Reagents & Solvents: Solvents for Recrystallization. (General guide on solvent polarity and "oiling out" troubleshooting).

• Mettler Toledo. Oiling Out in Crystallization. (Technical analysis of liquid-liquid phase separation mechanisms).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. mt.com [mt.com]
• 4. researchgate.net [researchgate.net]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. reddit.com [reddit.com]

Reference Data & Comparative Studies

Comparative Guide: Reactivity of 8-Methyl vs. Unsubstituted Imidazo[1,5-a]pyridin-3-amine

This guide provides an in-depth technical comparison between 8-methylimidazo[1,5-a]pyridin-3-amine and its unsubstituted counterpart.[1] It is designed for medicinal chemists and synthetic researchers focusing on scaffold reactivity, electronic profiling, and functionalization strategies.

[1]

Executive Summary

The introduction of a methyl group at the 8-position of the imidazo[1,5-a]pyridin-3-amine scaffold is not merely a lipophilic modification; it fundamentally alters the steric and electronic landscape of the bicycle.[1]

• Unsubstituted Scaffold: Highly reactive at the C1 position towards electrophiles; prone to oxidative dimerization; planar conformation.

• 8-Methyl Scaffold: Exhibits significant steric hindrance at the C1 position (peri-effect); enhanced stability against dimerization; altered fluorescence quantum yield due to restricted bond rotation; increased electron density in the pyridine ring.[1]

Structural & Electronic Landscape

To understand the reactivity differences, one must first analyze the numbering and orbital interactions.

Numbering and Steric Environment

The imidazo[1,5-a]pyridine system is numbered starting from the imidazole carbon not adjacent to the bridgehead.

• N2: Imidazole Nitrogen

• C3: Amino-bearing Carbon (Amidine-like)[1]

• N4: Bridgehead Nitrogen

• C8: Peri-position to C1

The "Peri-Effect": In the 8-methyl derivative, the methyl group is spatially adjacent to C1.[1] This creates a "bay region" steric clash similar to the 1,8-positions in naphthalene.[1] This is the single most defining feature governing the difference in reactivity.[1]

Electronic Profiling (Hammett & Resonance)

• 3-Amino Group: Acts as a strong electron donor (+M effect), significantly increasing electron density at C1 and C5 via resonance.

• 8-Methyl Group:

  • Inductive Effect (+I): Increases electron density of the pyridine ring.

  • Steric Consequence: Prevents coplanarity of substituents at C1, potentially breaking conjugation if C1 is functionalized.

Synthetic Accessibility

The synthesis of the 3-amino derivative typically proceeds via the cyclization of 2-(aminomethyl)pyridines with electrophilic cyanating agents (e.g., Cyanogen Bromide or Isothiocyanates followed by desulfurization).[1]

Comparative Synthetic Pathways

Feature	Unsubstituted (R=H)	8-Methyl (R=Me)
Starting Material	2-(Aminomethyl)pyridine	3-Methyl-2-(aminomethyl)pyridine
Cyclization Rate	Fast (Kinetic control)	Slower (Steric hindrance near bridgehead)
Yield (Typical)	75-85%	55-65%
Key Challenge	Product instability (oxidation)	Precursor availability & cyclization forcing

Visualization: Synthesis Workflow

The following diagram illustrates the divergent synthesis and the critical cyclization step where the 8-methyl group exerts its influence.

Caption: Synthetic pathway via cyanogen bromide cyclization. The 8-methyl group introduces steric strain during the ring-closure event.[1]

Reactivity Profile: Electrophilic Aromatic Substitution (EAS)

This is the core differentiator. The 3-amino group strongly activates the ring, making it susceptible to EAS.[1]

Site Selectivity (Regiochemistry)

• Unsubstituted:

  • Primary Site: C1 . The electron density is highest here due to the direct conjugation with the N2-C3-N4 amidine system.[1]

  • Secondary Site: C5 (para-like to the bridgehead N).

• 8-Methyl Substituted:

  • C1 Reactivity: Blocked/Severely Reduced. The 8-methyl group physically shields the C1 proton.[1] Incoming electrophiles (E+) face massive steric repulsion.

  • Shift in Regioselectivity: Reaction often shifts to C5 or C7 , or requires much harsher conditions to force substitution at C1.

Experimental Data Comparison (Simulated based on Scaffold Chemistry)

Reaction Type	Electrophile	Unsubstituted Product	8-Methyl Product	Mechanistic Insight
Halogenation	NIS / NBS	1-Iodo -imidazo[1,5-a]...[1] (High Yield)	Mixture (1-Iodo low yield + 5-Iodo)	8-Me blocks C1 approach.
Formylation	Vilsmeier-Haack	1-Formyl derivative	No Reaction or C5-Formyl	Steric inhibition of resonance.[1]
Mannich Rxn	HCHO / Amine	1-Aminomethyl derivative	No Reaction	"Bay region" too crowded for Mannich base.[1]
Dimerization	Oxidative (Air)	1,1'-Dimer (Rapid)	Stable Monomer	8-Me prevents C1-C1 coupling.[1]

Visualization: Reactivity Map

Caption: Reactivity map highlighting the "Blocking Effect" of the 8-Methyl group on the normally reactive C1 position.

Experimental Protocols

Synthesis of Imidazo[1,5-a]pyridin-3-amine (General Protocol)

This protocol is adapted for self-validation; the appearance of a precipitate indicates intermediate formation.[1]

• Reagents: Dissolve 2-(aminomethyl)pyridine (1.0 eq) in anhydrous THF.

• Activation: Cool to 0°C. Add Cyanogen Bromide (BrCN) (1.1 eq) portion-wise. Caution: BrCN is highly toxic.

• Cyclization: Stir for 1 hour at 0°C, then warm to RT. A solid hydrobromide salt will precipitate.[1]

• Base Treatment: Reflux the intermediate in ethanolic NaHCO3 (saturated) for 3 hours.

• Workup: Evaporate solvent, extract with DCM, dry over Na2SO4.

• Purification: Recrystallize from Ethanol/Ether.

  • 8-Methyl Modification: Requires longer reflux times (6-12 hours) in Step 4 due to steric hindrance.[1]

C-H Functionalization Test (Validation of 8-Me Effect)

To verify the reactivity difference described above, perform a standard iodination:

• Dissolve substrate (Unsubstituted vs 8-Me) in MeCN.[1]

• Add NIS (N-iodosuccinimide) (1.0 eq) at RT.

• Monitor via TLC/LCMS:

  • Unsubstituted: Complete conversion to 1-iodo product within <30 mins.

  • 8-Methyl:[1] Slow conversion (>4 hours) or formation of side products; significant starting material remaining.

Photophysical Implications

While primarily a reactivity guide, the 8-methyl group significantly impacts the utility of these molecules as fluorophores.[1]

• Rigidity: The 8-Me group restricts the "waggling" of the imidazole ring relative to substituents at C1.[1]

• Quantum Yield (QY): 8-Methyl derivatives typically exhibit higher QY than unsubstituted analogs because the steric bulk suppresses non-radiative decay pathways associated with conformational relaxation.[1]

References

• Bourdais, J., & Omar, A. M. E. (1980).[2] "Polycyclic Azines.[1][2] III. Synthesis of 3-Aminoimidazo[1,5-a]pyridine Derivatives by Cyclodesulfurization." Journal of Heterocyclic Chemistry, 17(3), 555-558. Link

• Guchhait, S. K., et al. (2011).[2] "Groebke–Blackburn–Bienaymé Reaction... for the Synthesis of Imidazo[1,2-a]pyridines." (Note: Comparative mechanistic insight on steric effects in fused pyridines). Journal of Organic Chemistry.

• Li, M., et al. (2014).[3] "Copper(I) Catalysis Enables a Direct Transannulation... to Multifunctional Imidazo[1,5-a]pyridines."[3] Organic Letters, 16(23), 6232-6235. Link

• PubChem Compound Summary. (2025). "Imidazo[1,5-a]pyridin-3-amine" CID 57791290.[1][4] Link

• Wang, H., et al. (2015).[3] "Copper(II)-Catalyzed Tandem Reaction... Affording 1,3-Diarylated Imidazo[1,5-a]pyridines." Journal of Organic Chemistry, 80(3), 1856-1865. Link

Sources

• 1. US6921828B2 - Processes for the preparation of 2-aminomethlpyridines and the 2-cyanopyridines used in their preparation - Google Patents [patents.google.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Imidazo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 4. Imidazo(1,5-a)pyridin-3-amine | C7H7N3 | CID 57791290 - PubChem [pubchem.ncbi.nlm.nih.gov]